Cas no 142773-73-7 ((3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol)

• Product Name: (3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol
• CAS No: 142773-73-7
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD03426430
• CID: 96611
• PubChem ID: 2759780
• Update Time: 2025-06-15

(3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[(2S)-2-(methylamino)-2-phenylethyl]-, (3S)-
• (2'S,3S)-1-(2-METHYLAMINO-2-PHENYL-ETHYL)-PYRROLIDIN-3-OL
• (2'S,3S)-1-(2-Methylamino-2-phenylethyl)-pyrrolidin-3-ol
• (3S)-1-[(2S)-2-(Methylamino)-2-phenylethyl]pyrrolidin-3-ol
• CS-0172417
• DTXSID50374905
• 1-(S-2-Methylamino-2-phenylethyl)-S-3-pyrrolidinol
• SCHEMBL5343323
• HEJUZZDQTLAMIH-QWHCGFSZSA-N
• (S)-1-((S)-2-(methylamino)-2-phenylethyl)pyrrolidin-3-ol
• (2/'S,3S)-1-(2-METHYLAMINO-2-PHENYL-ETHYL)-PYRROLIDIN-3-OL
• AKOS027327755
• 142773-73-7
• (2'S,3S)-1-(2-methylamino-2-phenyl-ethyl)-pyrrolidin-3-ol, AldrichCPR
• MFCD03426430
• AS-41008
• (3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol

• MDL： MFCD03426430
• Inchi： 1S/C13H20N2O/c1-14-13(11-5-3-2-4-6-11)10-15-8-7-12(16)9-15/h2-6,12-14,16H,7-10H2,1H3/t12-,13+/m0/s1
• InChI Key： HEJUZZDQTLAMIH-QWHCGFSZSA-N
• SMILES： O[C@H]1CCN(C[C@H](C2C=CC=CC=2)NC)C1

Computed Properties

• Exact Mass: 220.158
• Monoisotopic Mass: 220.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Yellow to Brown Sticky Oil to Solid
• Density: 1.095
• Boiling Point: 353.7°C at 760 mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.566
• PSA: 35.50000
• LogP: 1.34250

(3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：-20 °C

Additional information on (3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol

Research Brief on (3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol (CAS: 142773-73-7): Recent Advances and Applications

The compound (3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol (CAS: 142773-73-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological activity, and emerging applications in drug development.

Recent studies have highlighted the role of (3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol as a key intermediate in the synthesis of novel neuroactive compounds. Its stereospecific configuration and functional groups make it a versatile scaffold for targeting neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective dopamine D3 receptor ligands, which show promise in treating neurological disorders such as Parkinson's disease and schizophrenia.

Advances in synthetic methodologies have also been reported, with researchers developing more efficient and enantioselective routes to produce (3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol. A recent publication in Organic Letters described a novel asymmetric hydrogenation protocol that achieves >99% enantiomeric excess, significantly improving the yield and purity of the compound. This breakthrough has important implications for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that (3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol exhibits moderate blood-brain barrier permeability and favorable pharmacokinetic properties, as documented in a 2024 ADMET study. These characteristics, combined with its low toxicity profile in animal models, position it as an attractive candidate for further drug development. Current research is exploring its potential as a building block for next-generation antidepressants and cognitive enhancers.

In the realm of chemical biology, this compound has been utilized as a molecular probe to study protein-ligand interactions. A recent Nature Chemical Biology paper detailed its use in photoaffinity labeling experiments to map binding sites on G protein-coupled receptors. These findings provide valuable structural insights that could inform the design of more selective and potent therapeutics targeting these important membrane proteins.

Looking forward, several pharmaceutical companies have included derivatives of (3S)-1-[(2S)-2-(methylamino)-2-phenylethyl]pyrrolidin-3-ol in their pipelines for CNS disorders. The compound's versatility and demonstrated biological activity suggest it will remain an important focus of research in the coming years. Ongoing studies are investigating its potential in combination therapies and as a platform for developing radiopharmaceuticals for neuroimaging applications.